![molecular formula C9H9F3O2 B6265224 (1S)-1-[2-(trifluoromethoxy)phenyl]ethan-1-ol CAS No. 1821828-66-3](/img/new.no-structure.jpg)
(1S)-1-[2-(trifluoromethoxy)phenyl]ethan-1-ol
Overview
Description
(1S)-1-[2-(trifluoromethoxy)phenyl]ethan-1-ol is an organic compound characterized by the presence of a trifluoromethoxy group attached to a phenyl ring, which is further connected to an ethan-1-ol moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (1S)-1-[2-(trifluoromethoxy)phenyl]ethan-1-ol typically involves the trifluoromethoxylation of a suitable precursor. One common method includes the reaction of a phenyl ethan-1-ol derivative with a trifluoromethoxylating agent under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve high yields and selectivity .
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .
Types of Reactions:
Oxidation: The hydroxyl group in this compound can undergo oxidation to form the corresponding ketone.
Reduction: The compound can be reduced to form various derivatives, depending on the reducing agents used.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Reagents like halogens and nucleophiles can facilitate substitution reactions.
Major Products:
Oxidation: Formation of ketones.
Reduction: Formation of alcohol derivatives.
Substitution: Formation of substituted phenyl ethan-1-ol derivatives.
Scientific Research Applications
(1S)-1-[2-(trifluoromethoxy)phenyl]ethan-1-ol has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.
Mechanism of Action
The mechanism of action of (1S)-1-[2-(trif
Properties
CAS No. |
1821828-66-3 |
|---|---|
Molecular Formula |
C9H9F3O2 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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